(3R*,4S*)-1-[(3-chloro-2,6-difluorophenyl)acetyl]-4-cyclopropylpyrrolidin-3-amine

• IUPAC Name: 1-[(3R,4S)-3-amino-4-cyclopropylpyrrolidin-1-yl]-2-(3-chloro-2,6-difluorophenyl)ethanone
• InChI: InChI=1S/C15H17ClF2N2O/c16-11-3-4-12(17)9(15(11)18)5-14(21)20-6-10(8-1-2-8)13(19)7-20/h3-4,8,10,13H,1-2,5-7,19H2/t10-,13+/m1/s1
• InChI Key: BCMUXVKEGQOFSW-MFKMUULPSA-N
• Canonical SMILES: C1CC1C2CN(CC2N)C(=O)CC3=C(C=CC(=C3F)Cl)F
• Isomeric SMILES: C1CC1[C@H]2CN(C[C@@H]2N)C(=O)CC3=C(C=CC(=C3F)Cl)F
• Molecular Formula: C15H17ClF2N2O
• Molecular Weight: 314.76 g/mol

Description

The compound belongs to a class of chemicals known for their complex molecular structures and potential in various applications due to their unique chemical and physical properties. While specific studies on this compound are scarce, research on similar compounds provides insights into their synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of complex amines typically involves strategic reactions that introduce cyclopropyl and difluorophenyl groups into the molecular framework. For instance, the reaction of chiral secondary amines with certain metal complexes has been shown to lead to the formation of cyclometalated products, which could be analogous to the synthesis of our compound of interest (Barloy et al., 2011).

Molecular Structure Analysis

X-ray diffraction techniques are commonly used to determine the molecular structure of complex compounds. Studies on similar molecules have shown strong intermolecular hydrogen bonding, leading to stable crystalline structures (Şahin et al., 2014). These findings highlight the importance of molecular geometry and electron distribution in understanding the chemical behavior of such compounds.

Chemical Reactions and Properties

Cyclometalated complexes have been extensively studied for their unique chemical reactions and properties. For example, the cyclometalation of chiral secondary amines has been shown to produce compounds with significant electrochemical and photophysical properties, which could be relevant to understanding the reactivity and potential applications of our compound of interest (Schneider et al., 2009).

Physical Properties Analysis

The physical properties of similar compounds have been characterized by various spectroscopic techniques, including NMR and IR spectroscopy. These techniques provide detailed information on the molecular environment and the effects of different substituents on the physical properties of the compounds (Saba et al., 2007).

Chemical Properties Analysis

The chemical properties of cyclopropyl-containing amines, including reactivity and stability, have been the subject of various studies. Research has shown that these compounds can undergo a range of reactions, including cycloadditions and nucleophilic substitutions, which are crucial for their synthesis and potential applications (Loeppky & Elomari, 2000).